![molecular formula C6H9N5S B2455328 3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine CAS No. 893746-03-7](/img/structure/B2455328.png)
3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine
Description
3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine is a compound with the CAS Number: 893746-03-7. It has a molecular weight of 183.24 . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for 3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine is 1S/C6H9N5S/c1-3(2)4-8-9-6-11(4)10-5(7)12-6/h3H,1-2H3,(H2,7,10) . This indicates the presence of carbon, hydrogen, nitrogen, and sulfur atoms in the molecule .Physical And Chemical Properties Analysis
3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine is a solid compound with a molecular weight of 183.24 . The compound should be stored at room temperature .Scientific Research Applications
Proteomics Research
3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine is utilized in proteomics research. Researchers study its interactions with proteins, enzymatic activities, and protein-protein interactions. By understanding its role in cellular processes, scientists gain insights into disease mechanisms and potential therapeutic targets .
Anticancer Properties
Recent studies have explored the cytotoxic activity of synthesized molecules containing this compound against breast cancer cell lines. The investigation aims to identify potential anticancer agents. Further research is needed to elucidate the underlying mechanisms .
Antifungal Activity
Researchers have investigated the antifungal properties of derivatives of 3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine. Structure-activity relationship analysis helps identify promising candidates for combating fungal infections .
Energetic Materials
Some derivatives of this compound exhibit good thermal stability and insensitivity. These properties make them suitable for use as energetic materials. Their comparable detonation properties highlight their potential in explosives research .
Drug Design and Discovery
The structure-activity relationship of biologically important 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines has been a focus in drug design and development. In silico pharmacokinetic and molecular modeling studies provide valuable insights for designing novel drugs .
properties
IUPAC Name |
3-propan-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N5S/c1-3(2)4-8-9-6-11(4)10-5(7)12-6/h3H,1-2H3,(H2,7,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YUIKTSIKJCEXMM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NN=C2N1N=C(S2)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine | |
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